Cas no 773128-23-7 (tert-Butyl 4-iodobenzyl(methyl)carbamate)

• Product Name: tert-Butyl 4-iodobenzyl(methyl)carbamate
• CAS No: 773128-23-7
• MF: C₁₃H₁₈INO₂
• MW: 347.191996097565
• MDL: MFCD09701233
• CID: 867077
• PubChem ID: 69544731
• Update Time: 2025-11-02

tert-Butyl 4-iodobenzyl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (4-IODO-BENZYL)-METHYL-CARBAMIC ACID TERT-BUTYL ESTER
• tert-Butyl 4-iodobenzyl(methyl)carbamate
• 773128-23-7
• tert-Butyl4-iodobenzyl(methyl)carbamate
• A1-23460
• SCHEMBL5726780
• TERT-BUTYL N-[(4-IODOPHENYL)METHYL]-N-METHYLCARBAMATE
• EN300-12449228
• tert-butyl (4-iodobenzyl)(methyl)carbamate
• SB38700
• DB-257763

• MDL： MFCD09701233
• Inchi： 1S/C13H18INO2/c1-13(2,3)17-12(16)15(4)9-10-5-7-11(14)8-6-10/h5-8H,9H2,1-4H3
• InChI Key： UQJLVALLUYIDLO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 347.03784
• Monoisotopic Mass: 347.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on tert-Butyl 4-iodobenzyl(methyl)carbamate

Comprehensive Guide to tert-Butyl 4-iodobenzyl(methyl)carbamate (CAS No. 773128-23-7)

tert-Butyl 4-iodobenzyl(methyl)carbamate (CAS No. 773128-23-7) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the carbamate family, known for their versatile applications in drug discovery and material science. With the increasing demand for iodobenzyl derivatives in modern chemistry, this compound has gained significant attention for its unique structural properties and reactivity.

The molecular structure of tert-Butyl 4-iodobenzyl(methyl)carbamate features a tert-butyl group, a 4-iodobenzyl moiety, and a methylcarbamate functional group. This combination makes it a valuable intermediate in synthesizing complex molecules. Researchers often utilize this compound in cross-coupling reactions, which are pivotal in creating advanced materials and bioactive compounds. Its CAS number 773128-23-7 ensures precise identification in scientific literature and commercial catalogs.

One of the key applications of tert-Butyl 4-iodobenzyl(methyl)carbamate is in the development of pharmaceutical intermediates. The presence of the iodine atom allows for further functionalization via palladium-catalyzed reactions, such as Suzuki or Heck couplings. These reactions are fundamental in constructing biaryl structures, which are common in many FDA-approved drugs. Additionally, the carbamate group provides stability and modulates the compound's solubility, making it suitable for various synthetic pathways.

In recent years, the demand for iodo-substituted aromatic compounds like tert-Butyl 4-iodobenzyl(methyl)carbamate has surged due to their role in targeted drug delivery systems. The compound's ability to act as a building block in medicinal chemistry has made it a focal point in oncology and neurology research. Scientists are exploring its potential in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are cutting-edge therapeutic strategies.

From an industrial perspective, tert-Butyl 4-iodobenzyl(methyl)carbamate is synthesized under controlled conditions to ensure high purity and yield. Manufacturers adhere to strict Good Manufacturing Practices (GMP) to meet the requirements of academic and commercial clients. The compound is typically supplied as a white to off-white crystalline powder, with detailed analytical data (e.g., NMR, HPLC) provided for quality assurance.

The versatility of tert-Butyl 4-iodobenzyl(methyl)carbamate extends to material science, where it is used to develop advanced polymers and coatings. Its aromatic iodine moiety enables the creation of high-performance materials with tailored properties, such as thermal stability and electrical conductivity. Researchers are also investigating its role in organic electronics, including OLEDs and photovoltaic devices.

For those seeking CAS 773128-23-7 suppliers, it is essential to verify the compound's purity, storage conditions, and handling guidelines. Reputable suppliers provide technical support and custom synthesis services to accommodate diverse research needs. As the interest in iodobenzyl carbamates grows, this compound is expected to remain a critical tool in synthetic chemistry and drug development.

In conclusion, tert-Butyl 4-iodobenzyl(methyl)carbamate (CAS No. 773128-23-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it indispensable for researchers working on innovative therapies and advanced materials. By understanding its properties and potential, scientists can unlock new possibilities in their respective fields.